Cas no 100040-31-1 (GIP (human))

• Product Name: GIP (human)
• CAS No: 100040-31-1
• MF: C₂₂₆H₃₃₈N₆₀O₆₆S
• MW: 4983.52937078476
• MDL: MFCD00081634
• CID: 199051
• PubChem ID: 131954558
• Update Time: 2025-05-28

GIP (human) Chemical and Physical Properties

Names and Identifiers

• Gastric inhibitorypolypeptide (human) (9CI)
• Gastric Inhibitory Polypeptide human
• Gastric Inhibitory Polypeptide (human)
• Gastric Inhibitory Polypeptide (human), GIP (human)
• GIP (HUMAN)
• H-Tyr-Ala-Glu-Gly-Thr-Phe-Ile-Ser-Asp-Tyr-Ser-Ile-Ala-Met-Asp-Lys-Ile-His-Gln-Gln-Asp-Phe-Val-Asn-Trp-Leu-Leu-Ala-Gln-Lys-Gly-Lys-Lys-Asn-Asp-Trp-Lys-His-Asn-Ile-Thr-Gln-OH
• Tyr-Ala-Glu-Gly-Thr-Phe-Ile-Ser-Asp-Tyr-Ser-Ile-Ala-Met-Asp-Lys-Ile-His-Gln-Gln-Asp-Phe-Val-Asn-Trp-Leu-Leu-Ala-Gln-Lys-Gly-Lys-Lys-Asn-Asp-Trp-Lys-His-Asn-Ile-Thr-Gln
• YAEGTFISDYSIAMDKIHQQDFVNWLLAQKGK
• 多肽合成
• CID 131954558
• Gastric Inhibitory Peptide (GIP), human
• 100040-31-1
• GIP human TFA
• AS-75340
• Gastric Inhibitory Peptide (GIP), human TFA
• AKOS034831552
• GIP, human
• PD079253
• GIP (human)

• MDL： MFCD00081634
• Inchi： 1S/C226H338N60O66S/c1-21-113(11)181(285-218(343)165(107-288)278-203(328)150(88-125-60-64-131(292)65-61-125)264-212(337)163(99-179(310)311)274-217(342)164(106-287)279-222(347)183(115(13)23-3)283-215(340)152(87-123-47-29-26-30-48-123)275-224(349)185(120(18)289)280-174(301)105-245-192(317)142(70-75-175(302)303)252-187(312)117(15)248-190(315)134(232)85-124-58-62-130(291)63-59-124)220(345)250-119(17)189(314)254-146(76-82-353-20)199(324)272-160(96-176(304)305)210(335)258-141(57-39-44-81-231)200(325)282-182(114(12)22-2)221(346)276-156(92-129-103-241-109-247-129)206(331)260-144(67-72-167(234)294)197(322)259-145(68-73-168(235)295)198(323)271-161(97-177(306)307)211(336)265-151(86-122-45-27-25-28-46-122)214(339)281-180(112(9)10)219(344)277-158(94-171(238)298)209(334)266-154(90-127-101-243-136-52-34-32-50-133(127)136)205(330)263-149(84-111(7)8)202(327)262-148(83-110(5)6)201(326)249-118(16)188(313)253-143(66-71-166(233)293)196(321)255-137(53-35-40-77-227)191(316)244-104-173(300)251-138(54-36-41-78-228)193(318)256-139(55-37-42-79-229)195(320)269-157(93-170(237)297)208(333)273-162(98-178(308)309)213(338)267-153(89-126-100-242-135-51-33-31-49-132(126)135)204(329)257-140(56-38-43-80-230)194(319)268-155(91-128-102-240-108-246-128)207(332)270-159(95-172(239)299)216(341)284-184(116(14)24-4)223(348)286-186(121(19)290)225(350)261-147(226(351)352)69-74-169(236)296/h25-34,45-52,58-65,100-103,108-121,134,137-165,180-186,242-243,287-292H,21-24,35-44,53-57,66-99,104-107,227-232H2,1-20H3,(H2,233,293)(H2,234,294)(H2,235,295)(H2,236,296)(H2,237,297)(H2,238,298)(H2,239,299)(H,240,246)(H,241,247)(H,244,316)(H,245,317)(H,248,315)(H,249,326)(H,250,345)(H,251,300)(H,252,312)(H,253,313)(H,254,314)(H,255,321)(H,256,318)(H,257,329)(H,258,335)(H,259,322)(H,260,331)(H,261,350)(H,262,327)(H,263,330)(H,264,337)(H,265,336)(H,266,334)(H,267,338)(H,268,319)(H,269,320)(H,270,332)(H,271,323)(H,272,324)(H,273,333)(H,274,342)(H,275,349)(H,276,346)(H,277,344)(H,278,328)(H,279,347)(H,280,301)(H,281,339)(H,282,325)(H,283,340)(H,284,341)(H,285,343)(H,286,348)(H,302,303)(H,304,305)(H,306,307)(H,308,309)(H,310,311)(H,351,352)
• InChI Key： MGXWVYUBJRZYPE-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CC(=O)O)C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(CC(=O)O)C(NC(CC1C=CC=CC=1)C(NC(C(NC(CC(N)=O)C(NC(C(NC(C(NC(C(NC(C)C(NC(C(NC(C(NCC(NC(C(NC(C(NC(CC(N)=O)C(NC(CC(=O)O)C(NC(C(NC(C(NC(CC1=CNC=N1)C(NC(CC(N)=O)C(NC(C(NC(C(NC(C(=O)O)CCC(N)=O)=O)C(C)O)=O)C(C)CC)=O)=O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)CCCCN)=O)CCCCN)=O)=O)CCCCN)=O)CCC(N)=O)=O)=O)CC(C)C)=O)CC(C)C)=O)CC1=CNC2C=CC=CC1=2)=O)=O)C(C)C)=O)=O)=O)CCC(N)=O)=O)CCC(N)=O)=O)CC1=CNC=N1)=O)C(C)CC)=O)CCCCN)=O)=O)NC(C(C)NC(C(C(C)CC)NC(C(CO)NC(C(CC1C=CC(=CC=1)O)NC(C(CC(=O)O)NC(C(CO)NC(C(C(C)CC)NC(C(CC1C=CC=CC=1)NC(C(C(C)O)NC(CNC(C(CCC(=O)O)NC(C(C)NC(C(CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 4982.4724468g/mol
• Monoisotopic Mass: 4980.4657371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 70
• Hydrogen Bond Acceptor Count: 75
• Heavy Atom Count: 353
• Rotatable Bond Count: 168
• Complexity: 12400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 46
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -25.2
• Topological Polar Surface Area: 2110

Experimental Properties

• Color/Form: solid
• Solubility: Not determined

GIP (human) Security Information

• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Additional information on GIP (human)

Comprehensive Overview of GIP (human) and Its Role in Metabolic Research (CAS No. 100040-31-1)

The GIP (human), or Glucose-Dependent Insulinotropic Polypeptide, is a critical incretin hormone encoded by the GIP gene. With the CAS number 100040-31-1, this 42-amino-acid peptide has garnered significant attention in endocrinology and diabetes research due to its dual role in glucose homeostasis and fat metabolism. Recent studies highlight its potential as a therapeutic target for type 2 diabetes and obesity, aligning with growing public interest in metabolic health solutions.

Structurally, GIP (human) shares homology with GLP-1 (Glucagon-Like Peptide-1), another incretin hormone. Both peptides are secreted by intestinal K-cells in response to nutrient ingestion, particularly carbohydrates and fats. The GIP receptor (GIPR), a G-protein-coupled receptor widely expressed in pancreatic β-cells, adipose tissue, and the central nervous system, mediates its physiological effects. Researchers increasingly investigate GIP/GLP-1 receptor co-agonists like tirzepatide, reflecting the trending focus on multi-target diabetes drugs in 2024.

The mechanism of CAS 100040-31-1 involves potentiation of glucose-stimulated insulin secretion (GSIS) in pancreatic β-cells. Unlike GLP-1, which suppresses glucagon secretion, GIP (human) paradoxically enhances glucagon release during hypoglycemia—a feature now explored for hypoglycemia prevention in insulin-treated patients. This nuanced action has spurred debates about GIP agonism vs. antagonism, a hot topic in diabetes forums and scientific literature.

Emerging evidence suggests GIP (human) influences bone metabolism and cardiovascular health, expanding its therapeutic relevance. Animal studies demonstrate that GIP receptor activation may reduce atherosclerotic plaque formation, coinciding with rising searches for "diabetes and heart disease" connections. Meanwhile, its adipocyte lipid storage effects have prompted investigations into obesity-linked insulin resistance, addressing frequent queries about "why can’t I lose weight with diabetes."

From a technical perspective, CAS 100040-31-1 is synthesized as a lyophilized powder, typically stored at -20°C to maintain stability. Its research applications span in vitro assays (e.g., cAMP accumulation tests) and in vivo metabolic studies. The peptide’s N-terminal degradation by DPP-4 (Dipeptidyl Peptidase-4) mirrors clinical concerns about DPP-4 inhibitor drugs, another trending search term among healthcare professionals.

Current clinical trends spotlight twincretin therapies combining GIP and GLP-1 activities, with 2023-2024 trials showing superior HbA1c reduction and weight loss compared to single agonists. This aligns with patient searches for "new diabetes medications 2024" and "best weight loss drugs for diabetics." Notably, GIP (human) research now extends to neuroprotection and cognitive function, tapping into interests about "diabetes and Alzheimer’s link."

For researchers handling CAS 100040-31-1, proper reconstitution protocols using sterile buffers are crucial to preserve bioactivity. Recent methodological advances include fluorescent-labeled GIP analogs for receptor binding studies—a technique frequently queried in academic circles. Meanwhile, pharmaceutical developers explore PEGylated GIP variants to extend plasma half-life, addressing the persistent challenge of peptide drug delivery.

Ethical discussions surround GIP-based therapies, particularly regarding adipose tissue expansion versus metabolic benefits. This dichotomy resonates with public searches about "safe weight gain with diabetes" and "body fat redistribution drugs." Concurrently, computational biologists employ molecular dynamics simulations to design GIPR-specific agonists, reflecting the intersection of AI in drug discovery—a dominant 2024 trend.

In conclusion, GIP (human) (100040-31-1) represents a multifaceted target bridging diabetes care, obesity management, and cardiometabolic protection. Its evolving narrative—from classical incretin to pleiotropic regulator—answers contemporary questions about personalized metabolic medicine while posing new research challenges worthy of exploration.